Cas no 1547145-40-3 (2-[4-(difluoromethyl)-1H-1,2,3-triazol-1-yl]benzoic acid)

• Product Name: 2-[4-(difluoromethyl)-1H-1,2,3-triazol-1-yl]benzoic acid
• CAS No: 1547145-40-3
• MF: C₁₀H₇F₂N₃O₂
• MW: 239.178288698196
• CID: 5878886
• PubChem ID: 83854599
• Update Time: 2024-01-12

2-[4-(difluoromethyl)-1H-1,2,3-triazol-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(difluoromethyl)-1H-1,2,3-triazol-1-yl]benzoic acid
• 1547145-40-3
• EN300-6510336

• Inchi： 1S/C10H7F2N3O2/c11-9(12)7-5-15(14-13-7)8-4-2-1-3-6(8)10(16)17/h1-5,9H,(H,16,17)
• InChI Key： MXVPQTRZFRFATB-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C2C=CC=CC=2C(=O)O)N=N1)F

Computed Properties

• Exact Mass: 239.05063280g/mol
• Monoisotopic Mass: 239.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų